Cas no 2199241-54-6 (3-{(benzyloxy)carbonylamino}benzene-1-sulfonic acid)

3-{(Benzyloxy)carbonylamino}benzene-1-sulfonic acid is a sulfonated aromatic compound featuring a benzyloxycarbonyl (Cbz) protecting group on the amino functionality. This structure confers stability and selectivity in synthetic applications, particularly in peptide chemistry and organic synthesis. The sulfonic acid group enhances solubility in polar solvents, facilitating reactions in aqueous or mixed-phase systems. The Cbz group is cleavable under mild hydrogenolysis conditions, making it suitable for temporary amine protection strategies. Its well-defined reactivity profile and compatibility with a range of coupling reagents make it valuable for constructing complex molecular architectures. The compound is typically characterized by high purity and consistent performance in controlled synthetic processes.
3-{(benzyloxy)carbonylamino}benzene-1-sulfonic acid structure
2199241-54-6 structure
Product Name:3-{(benzyloxy)carbonylamino}benzene-1-sulfonic acid
CAS No:2199241-54-6
MF:C14H13NO5S
MW:307.321722745895
CID:5631216
PubChem ID:127503527
Update Time:2025-05-21

3-{(benzyloxy)carbonylamino}benzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28291661
    • 3-{[(benzyloxy)carbonyl]amino}benzene-1-sulfonic acid
    • 2199241-54-6
    • 3-{(benzyloxy)carbonylamino}benzene-1-sulfonic acid
    • Inchi: 1S/C14H13NO5S/c16-14(20-10-11-5-2-1-3-6-11)15-12-7-4-8-13(9-12)21(17,18)19/h1-9H,10H2,(H,15,16)(H,17,18,19)
    • InChI Key: XBEHTYJBAJWJME-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)NC(=O)OCC1C=CC=CC=1)(=O)(=O)O

Computed Properties

  • Exact Mass: 307.05144369g/mol
  • Monoisotopic Mass: 307.05144369g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 101Ų

3-{(benzyloxy)carbonylamino}benzene-1-sulfonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28291661-1g
3-{[(benzyloxy)carbonyl]amino}benzene-1-sulfonic acid
2199241-54-6
1g
$1214.0 2023-09-08
Enamine
EN300-28291661-5g
3-{[(benzyloxy)carbonyl]amino}benzene-1-sulfonic acid
2199241-54-6
5g
$3520.0 2023-09-08
Enamine
EN300-28291661-10g
3-{[(benzyloxy)carbonyl]amino}benzene-1-sulfonic acid
2199241-54-6
10g
$5221.0 2023-09-08
Enamine
EN300-28291661-0.05g
3-{[(benzyloxy)carbonyl]amino}benzene-1-sulfonic acid
2199241-54-6 95.0%
0.05g
$1020.0 2025-03-19
Enamine
EN300-28291661-0.1g
3-{[(benzyloxy)carbonyl]amino}benzene-1-sulfonic acid
2199241-54-6 95.0%
0.1g
$1068.0 2025-03-19
Enamine
EN300-28291661-0.25g
3-{[(benzyloxy)carbonyl]amino}benzene-1-sulfonic acid
2199241-54-6 95.0%
0.25g
$1117.0 2025-03-19
Enamine
EN300-28291661-0.5g
3-{[(benzyloxy)carbonyl]amino}benzene-1-sulfonic acid
2199241-54-6 95.0%
0.5g
$1165.0 2025-03-19
Enamine
EN300-28291661-1.0g
3-{[(benzyloxy)carbonyl]amino}benzene-1-sulfonic acid
2199241-54-6 95.0%
1.0g
$1214.0 2025-03-19
Enamine
EN300-28291661-2.5g
3-{[(benzyloxy)carbonyl]amino}benzene-1-sulfonic acid
2199241-54-6 95.0%
2.5g
$2379.0 2025-03-19
Enamine
EN300-28291661-5.0g
3-{[(benzyloxy)carbonyl]amino}benzene-1-sulfonic acid
2199241-54-6 95.0%
5.0g
$3520.0 2025-03-19

Additional information on 3-{(benzyloxy)carbonylamino}benzene-1-sulfonic acid

3-{(Benzyloxy)carbonylamino}benzene-1-sulfonic Acid: A Comprehensive Overview

The compound with CAS No. 2199241-54-6, commonly referred to as 3-{(benzyloxy)carbonylamino}benzene-1-sulfonic acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, physical properties, and recent advancements in its utilization.

3-{(Benzyloxy)carbonylamino}benzene-1-sulfonic acid is characterized by its benzene ring with a sulfonic acid group at position 1 and a (benzyloxy)carbonylamino substituent at position 3. The presence of the sulfonic acid group imparts strong acidic properties, making it highly soluble in polar solvents. The (benzyloxy)carbonylamino group introduces additional functionality, such as the ability to form hydrogen bonds and participate in various chemical reactions. These features make this compound a versatile building block in organic synthesis.

Recent studies have highlighted the importance of 3-{(benzyloxy)carbonylamino}benzene-1-sulfonic acid in the development of advanced materials. Researchers have explored its use as a precursor for synthesizing high-performance polymers and coatings. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can be used to create self-healing polymer networks with exceptional mechanical properties. The sulfonic acid group plays a critical role in cross-linking reactions, while the (benzyloxy)carbonylamino group enhances compatibility with other monomers.

In addition to its role in materials science, 3-{(benzyloxy)carbonylamino}benzene-1-sulfonic acid has shown promise in pharmaceutical applications. Its ability to act as a bioisostere for certain drug molecules makes it an attractive candidate for drug design. A 2022 study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases. The sulfonic acid group contributes to improved pharmacokinetic properties, while the (benzyloxy)carbonylamino group enhances bioavailability.

The synthesis of 3-{(benzyloxy)carbonylamino}benzene-1-sulfonic acid typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, a 2023 paper in *Green Chemistry* described the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high yield and purity. These methods not only reduce waste but also align with current trends toward sustainable chemistry practices.

Physical characterization of 3-{(benzyloxy)carbonylamino}benzene-1-sulfonic acid has revealed several key properties that are essential for its applications. Its melting point is approximately 280°C, indicating good thermal stability. The compound is also highly soluble in water and common organic solvents, facilitating its use in solution-based reactions. Spectroscopic analyses, including IR and NMR, have confirmed the presence of characteristic functional groups and provided insights into its molecular conformation.

Looking ahead, the potential applications of 3-{(benzyloxy)carbonylamino}benzene-1-sulfonic acid are vast and continue to expand with ongoing research. Its role as a versatile intermediate in organic synthesis positions it as a valuable tool for developing new materials and pharmaceuticals. As researchers continue to explore its properties and optimize its synthesis methods, this compound is poised to make significant contributions to various fields of science and technology.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.